Cas no 2243501-40-6 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• CAS No: 2243501-40-6
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 6042897
• PubChem ID: 165734129
• Update Time: 2025-10-30

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• EN300-6492587
• EN300-1717276
• 2219419-14-2
• 2243501-40-6
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C22H21NO6/c1-28-20(26)22(10-13(11-22)19(24)25)23-21(27)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,23,27)(H,24,25)
• InChI Key： RJZOUNFRJVFHOT-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C(=O)O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 2243501-40-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 2243501-40-6) has emerged as a compound of significant interest. This Fmoc-protected cyclobutane derivative is widely utilized in the synthesis of peptides and other bioactive molecules, particularly in solid-phase peptide synthesis (SPPS). Its unique structural features, including the cyclobutane ring and methoxycarbonyl group, make it a versatile building block for researchers exploring novel drug candidates and biomaterials.

The compound's Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in modern peptide chemistry, enabling efficient deprotection under mild basic conditions. This attribute aligns with the growing demand for green chemistry and sustainable synthetic methodologies, a hot topic in academic and industrial research. As the pharmaceutical industry increasingly focuses on peptide-based therapeutics for conditions like diabetes and cancer, intermediates like 2243501-40-6 gain prominence for their role in creating structurally diverse peptide analogs.

Recent studies highlight the potential of cyclobutane-containing compounds in medicinal chemistry due to their constrained geometry, which often enhances target binding selectivity and metabolic stability. The carboxylic acid and methoxycarbonyl functionalities in this molecule provide handles for further derivatization, making it valuable for structure-activity relationship (SAR) studies. These characteristics address common search queries from researchers about "improving peptide stability" and "designing conformationally restricted analogs."

From a synthetic perspective, the compound's CAS number 2243501-40-6 serves as a crucial identifier in chemical databases and procurement systems. Its application extends beyond traditional peptide synthesis to emerging areas like PROTAC (proteolysis targeting chimera) development and peptide-drug conjugates, both frequently searched topics in drug discovery circles. The Fmoc-cyclobutane scaffold offers spatial organization benefits that are particularly relevant for designing protein-protein interaction inhibitors, another trending research area.

Quality control of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid involves rigorous analytical characterization, typically including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, addressing common concerns about "peptide synthesis impurity control." The stability of the Fmoc group under various storage conditions is another practical consideration frequently investigated by users searching for "Fmoc-amino acid handling protocols."

In the context of high-throughput screening and combinatorial chemistry, this cyclobutane derivative offers distinct advantages. Its compact, rigid structure contributes to improved membrane permeability - a persistent challenge in peptide drug development that generates numerous search queries. The compound's compatibility with automated peptide synthesizers makes it particularly valuable for laboratories scaling up their peptide production capabilities, reflecting the industry's shift toward digital chemistry platforms and AI-assisted molecular design.

As research into cyclic constrained peptides intensifies, the demand for specialized building blocks like CAS 2243501-40-6 continues to grow. The compound's structural features enable exploration of secondary structure mimetics, addressing frequent searches about "beta-turn mimetics" and "helix-inducing scaffolds." Its application potential in bioconjugation chemistry further expands its utility, particularly for scientists investigating "site-specific protein modification" techniques.

The synthesis and application of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid represent an intersection of traditional organic chemistry and cutting-edge drug discovery approaches. With the increasing importance of peptide therapeutics in addressing previously "undruggable" targets, this compound's role as a specialized building block will likely expand, making it a subject of ongoing research interest and commercial development in the biochemical and pharmaceutical sectors.